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Compound of Interest

Compound Name: Radon-222

Cat. No.: B088996

Technical Support Center: AlphaGUARD & RAD7

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the AlphaGUARD and RAD7 radon and thoron measurement instruments. The
information is tailored for researchers, scientists, and drug development professionals to
quickly diagnose and resolve common issues encountered during experiments.

AlphaGUARD Troubleshooting Guide

This section addresses specific errors and operational issues you might encounter with the
AlphaGUARD instrument.

Frequently Asked Questions (FAQs)

Q1: What do the common error messages on my AlphaGUARD mean?

Al: The AlphaGUARD may display several error codes indicating specific issues. Refer to the
table below for a summary of common errors and initial troubleshooting steps.
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Error Code/Message

Description

Recommended Action

An error has been detected in

Contact your local Bertin

MEMerr ) Instruments distributor for
the instrument's data storage. ,
assistance.
The detector signal cannot be
clearly analyzed, resulting in If this error occurs frequently,
NORES no plausible radon data. This contact your local Bertin
may indicate a detector Instruments distributor.
malfunction.
Connect the AlphaGUARD to
LOW_POW The battery voltage is low. the mains power supply to
charge the battery.
] It is recommended to read out
Database consistency test _
0x08000000 crled the device data and then erase
ailed.
the memory.[1]
This indicates an internal
High voltage generation has hardware issue. Contact your
0x10000000

failed.

local Bertin Instruments

distributor for service.[1]

Q2: My AlphaGUARD is showing unstable or fluctuating readings. What should | do?

A2: Unstable readings can be caused by several factors. Follow this protocol to diagnose the

issue:

Experimental Protocol: Diagnosing Unstable AlphaGUARD Readings

e Environmental Stability Check:

o Ensure the AlphaGUARD is in a location with stable temperature and humidity, as rapid

changes can affect the readings.

o Verify that the instrument is not placed in a direct airflow path or near ventilation systems.
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Power Supply Verification:

o If operating on battery power, check the battery level. Low battery can sometimes lead to
erratic behavior. Switch to mains power if necessary.

o If using mains power, ensure the connection is secure.

Instrument Purge:

o If you suspect high radon concentrations from a previous measurement might be affecting
the current readings, perform a purge. In flow mode, connect a charcoal filter to the inlet
and run the pump to flush the chamber with radon-free air.

Background Measurement:

o To check the instrument's baseline, perform a background measurement. Place the
AlphaGUARD in a sealed bag with a charcoal filter for several hours and monitor the
readings. The concentration should drop to a very low and stable value.

Data Cable and Software Check:

o If viewing data in real-time, ensure the communication cable (USB or RS-232) is securely
connected.

o Restart the DataVIEW PRO or DataEXPERT software.

Q3: I'm having trouble establishing a connection between my AlphaGUARD and my computer.
What steps can | take?

A3: Communication issues can often be resolved by following these steps:

Troubleshooting Workflow: AlphaGUARD Communication Failure
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Caption: Troubleshooting workflow for AlphaGUARD communication issues.
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RAD7 Troubleshooting Guide

This section provides solutions to common problems encountered while using the RAD7
instrument.

Frequently Asked Questions (FAQSs)

Q1: My RAD7's display is blank or frozen. What should | do?
Al: A blank or frozen display can have a few causes. Here’s how to troubleshoot it:
e Blank Display:

o Check Power: Ensure the RAD7 is switched on and connected to a power source, or that
the batteries are charged.

o Battery Depletion: If the instrument has been unused for a long time, the batteries may be
completely flat. Leave it plugged in and switched on for 24 hours to recharge.

o Service Required: If the display remains blank after charging, the instrument may require
servicing.

e Frozen Display:

o Keypad Lock: If the display shows "DURRIDGE RAD7" and does not respond, the keypad
may be locked.

o Unlock Procedure: Press and hold the MENU, UP ARROW, and DOWN ARROW keys
simultaneously for a few seconds until you hear a beep, then release and immediately
press ENTER. The display should show "Test".

Q2: The RADY is displaying a "Bad Offset Voltage", ">98% High Voltage Duty Cycle", or high
"Leakage (L)" value. What do these mean?

A2: These messages indicate internal electronic faults within the RAD7.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Error Message Indication Action
Fault in the instrument's Return the RAD7 to
Bad Offset Voltage ) .
electronics. DURRIDGE for service.[2][3]
) Fault in the high voltage Return the RAD7 to
>98% High Voltage Duty Cycle )
system. DURRIDGE for service.[3]

Indicates an electrical leakage Return the RAD7 to

Leakage (L) above 15 ]
fault. DURRIDGE for service.[2][3]

Q3: The pump on my RAD7 seems to be malfunctioning. How can | diagnose this?

A3: A malfunctioning pump can affect your measurements. Here is a protocol to check the
pump's status.

Experimental Protocol: RAD7 Pump Functionality Check

Audible and Vibrational Check:

o Turn on the RAD7 and listen for the sound of the pump running. You should also feel a
slight vibration from the instrument.

Airflow Check:

o With the pump running, place your finger over the inlet and outlet ports to feel for suction
and airflow.

Check for Blockages:

o Ensure that the tubing and any attached filters are not clogged or kinked, as this can
impede airflow and strain the pump.

Monitor Pump Current:

o Inthe RAD7's status window, you can view the pump current. A reading that is significantly
higher than usual (e.g., above 180mA) can indicate a problem with the pump.[4]

Service:
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o If the pump is not running, there is no airflow, or the current is abnormally high, the
instrument may need to be serviced.

Q4: I am having issues with thoron measurements. What are some common pitfalls?

A4: Measuring thoron accurately requires special considerations due to its short half-life (55.6
seconds).

o Consistent Flow Rate: The sample pump must run continuously at a steady flow rate. Any
changes in the flow rate will affect the thoron reading.[4]

o Sampling Setup: Use a consistent sample intake system (the same hose and filter
arrangement) for all thoron measurements to ensure comparability.[5]

e Air Movement: Thoron concentration can vary significantly with air movement. It's important
to be aware of and control for air currents in the measurement environment.[4][5]

o Humidity: High humidity can reduce the sensitivity of the instrument to thoron. It is
recommended to use a small drying tube with desiccant to dry the sample air for the most
precise measurements.[6]

Q5: I am unable to connect my RAD7 to my computer with the CAPTURE software. What
should | do?

A5: Connectivity issues between the RAD7 and CAPTURE software are common and can
often be resolved with the following steps.

Troubleshooting Workflow: RAD7 CAPTURE Software Connection
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Caption: Troubleshooting workflow for RAD7 to CAPTURE software connection issues.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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